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Compound of Interest

Compound Name: 4-Bromobutan-1-amine

Cat. No.: B1267872

Essential Safety and Handling Guide for 4-
Bromobutan-1-amine

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 4-
Bromobutan-1-amine (CAS No. 33977-38-7). Adherence to these procedures is essential for

ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Bromobutan-1-amine is a reactive compound that poses several health risks. It is harmful if
swallowed or inhaled, causes skin irritation, and can lead to serious eye irritation.[1] It may also
cause respiratory irritation.[1] Therefore, the use of appropriate Personal Protective Equipment
(PPE) is mandatory.

Recommended Personal Protective Equipment
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or Neoprene gloves.

Provides resistance to amines
and halogenated
hydrocarbons. It is crucial to
regularly inspect gloves for any
signs of degradation or
perforation and to replace
them immediately if

compromised.

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors, which can cause

serious eye irritation.

Skin and Body Protection

Chemical-resistant lab coat or

apron.

Prevents skin contact and
contamination of personal

clothing.

Respiratory Protection

Air-purifying respirator with
organic vapor/amine

cartridges.

Necessary when working in
poorly ventilated areas or
when the potential for
inhalation of vapors is high.
Respirator cartridges should
be selected based on the
specific contaminants and their

concentrations.

Note: No specific glove breakthrough time data for 4-Bromobutan-1-amine was found. It is

recommended to consult the glove manufacturer's chemical resistance guide and to change

gloves frequently, especially after any direct contact with the chemical.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure risks and maintain

the chemical's integrity.
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e Ventilation: Always handle 4-Bromobutan-1-amine in a well-ventilated area, preferably
within a chemical fume hood.

» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as oxidizing agents. Keep the container tightly closed when not in use. The hydrobromide
salt should be stored at room temperature.[2]

o Hygiene: Avoid eating, drinking, or smoking in areas where the chemical is handled. Wash
hands thoroughly after handling.

First Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ] ) o
clothing and shoes. Seek medical attention if

irritation develops or persists.

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If not

breathing, if breathing is irregular or if

Inhalation
respiratory arrest occurs, provide artificial
respiration or oxygen by trained personnel.
Seek immediate medical attention.
Wash out mouth with water. Do not induce
Ingestion vomiting unless directed to do so by medical

personnel. Seek immediate medical attention.

Spill and Leak Procedures
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In the event of a spill, follow these steps to ensure a safe and effective cleanup.

Logical Workflow for Chemical Spill Response

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

Disposal Plan

Proper disposal of 4-Bromobutan-1-amine and its contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Categorization: 4-Bromobutan-1-amine is a halogenated organic compound and
must be disposed of as hazardous waste.

o Containerization: Collect all waste materials (including contaminated gloves, absorbent
materials, and empty containers) in a dedicated, properly labeled, and sealed container. The
container should be made of a material compatible with the chemical.

o Disposal Method: Do not dispose of this chemical down the drain or in regular trash.[3] The
designated hazardous waste must be handled by a licensed professional waste disposal
service, which will typically use incineration for final destruction.[3]

» Decontamination: Empty containers must be thoroughly decontaminated before being
disposed of as regular trash.

Physical and Chemical Properties

A summary of key quantitative data is provided below for quick reference.
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Property Value

Molecular Formula C4H10BrN

Molecular Weight 152.03 g/mol [4][5]

Appearance Colorless to pale yellow liquid

Boiling Point 145-147 °C

Solubility Soluble in water and organic solvents

This document is intended as a guide and should be supplemented with a thorough review of
the Safety Data Sheet (SDS) for 4-Bromobutan-1-amine and your institution's specific safety
protocols. Always prioritize safety and consult with your institution's Environmental Health and
Safety (EHS) department for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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